Cas no 1186608-73-0 (3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine)

• Product Name: 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine
• CAS No: 1186608-73-0
• MF: C₇H₈N₄
• MW: 148.16522026062
• MDL: MFCD13193614
• CID: 1081943
• PubChem ID: 47002169
• Update Time: 2025-05-22

3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1H-Pyrazolo[3,4-b]pyridin-5-amine
• 3-methyl-2H-pyrazolo[3,4-b]pyridin-5-amine
• 5-Amino-3-methyl-1H-pyrazolo[3,4-b]pyridine
• 1H-Pyrazolo[3,4-b]pyridin-5-amine, 3-methyl-
• 3-METHYL-1H-PYRAZOLO[3,4-B]PYRIDINE-5-AMINE
• YMIOCQRPGZZJIL-UHFFFAOYSA-N
• STL415463
• PB26903
• AB0198219
• ST1171145
• Z1272
• SCHEMBL1593072
• EN300-55009
• AS-33760
• DTXSID80677613
• AMY33880
• F8881-0209
• CS-0051272
• 1186608-73-0
• AKOS022175950
• DB-357127
• Z1272096612
• MFCD13193614
• CCG-321181
• A893060
• 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine

• MDL： MFCD13193614
• Inchi： 1S/C7H8N4/c1-4-6-2-5(8)3-9-7(6)11-10-4/h2-3H,8H2,1H3,(H,9,10,11)
• InChI Key： YMIOCQRPGZZJIL-UHFFFAOYSA-N
• SMILES： N1C(C)=C2C=C(C=NC2=N1)N

Computed Properties

• Exact Mass: 148.07500
• Monoisotopic Mass: 148.074896272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6
• XLogP3: 0.5

Experimental Properties

• PSA: 67.59000
• LogP: 1.42970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine

Comprehensive Overview of 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1186608-73-0): Properties, Applications, and Research Insights

The compound 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine (CAS No. 1186608-73-0) is a heterocyclic organic molecule that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework. As a pyrazolopyridine derivative, it belongs to a class of compounds known for their diverse biological activities, including potential applications in drug discovery and material science. Researchers are particularly interested in its amine-functionalized core, which enables versatile chemical modifications for targeted applications.

In recent years, the demand for nitrogen-containing heterocycles like 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine has surged, driven by their relevance in designing kinase inhibitors and other therapeutic agents. The compound's CAS No. 1186608-73-0 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in supply chains. Its molecular structure combines a pyrazole ring fused with a pyridine moiety, a configuration frequently explored in medicinal chemistry for optimizing pharmacokinetic properties.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Current literature highlights multi-step protocols involving condensation reactions and catalytic amination, with yields optimized for industrial-scale production. The 3-methyl substitution at the pyrazole ring enhances stability, while the 5-amine group offers a handle for further derivatization—a feature highly valued in high-throughput screening libraries.

From an applications perspective, 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine is increasingly studied in the context of cancer research and neurodegenerative diseases. Its scaffold mimics purine bases, making it a candidate for modulating enzyme-substrate interactions in cellular pathways. Notably, its low toxicity profile in preliminary assays aligns with the growing emphasis on green chemistry principles in drug development.

In material science, derivatives of this compound are investigated for their photophysical properties, particularly in organic electronics and sensor technologies. The conjugated π-system of the pyrazolo[3,4-b]pyridine core facilitates electron delocalization, a trait exploited in designing fluorescent probes and OLED materials. This dual applicability in life sciences and advanced materials underscores its interdisciplinary importance.

For researchers sourcing CAS No. 1186608-73-0, purity and storage conditions are critical considerations. Analytical techniques like HPLC and NMR are routinely employed to verify structural integrity, while anhydrous environments prevent degradation of the amine functionality. Suppliers often provide technical data sheets detailing solubility in common organic solvents, a key parameter for reaction planning.

Emerging trends also link this compound to computational chemistry workflows. Molecular docking studies predict its binding affinity for various biological targets, accelerating hit-to-lead optimization cycles. Such in silico approaches reduce experimental costs—a priority for academic and industrial labs alike.

In summary, 3-Methyl-1H-pyrazolo[3,4-b]pyridin-5-amine represents a versatile building block with expanding roles in cutting-edge research. Its CAS No. 1186608-73-0 ensures traceability, while its structural features enable innovations across drug discovery, material engineering, and sustainable chemistry. As synthetic methodologies advance, this compound is poised to remain a focal point in the quest for novel functional molecules.